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Compound of Interest

Compound Name: 2-Amino-2-methyl-1-propanol-d11

Cat. No.: B12060521

An In-depth Technical Guide to the Safety and Handling of 2-Amino-2-methyl-1-propanol-d11

This guide provides comprehensive safety and handling information for 2-Amino-2-methyl-1-
propanol-d11, intended for researchers, scientists, and professionals in drug development.
The safety data presented is primarily for the non-deuterated parent compound, 2-Amino-2-
methyl-1-propanol, as specific comprehensive safety studies for the deuterated isotopologue
are not widely available. The toxicological and chemical properties are expected to be nearly
identical.

Chemical Identification

Identifier Value

Chemical Name 2-Amino-2-methyl-1-propanol-d11
Synonyms B-Aminoisobutyl Alcohol-d11, AMP-d11[1]
CAS Number 1435933-80-4[2]

Molecular Formula C4D11NOJ[1]

Molecular Weight 100.22 g/mol (approximated)[1]

Hazard Identification

2-Amino-2-methyl-1-propanol is classified as a hazardous substance. The following information
is based on the Globally Harmonized System (GHS) of Classification and Labelling of
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Chemicals.
Signal Word:Danger([3]
GHS Pictograms:
o lrialt text
o bialt text
Hazard Statements:
e H315: Causes skin irritation.[2][3][4][5]
e H318: Causes serious eye damage.[3]
e H319: Causes serious eye irritation.[2][4][5]
e H412: Harmful to aquatic life with long lasting effects.[2][3][4]
Precautionary Statements:
e Prevention:
o P264: Wash skin thoroughly after handling.[2]
o P273: Avoid release to the environment.[2][3][4]
o P280: Wear protective gloves/ eye protection/ face protection.[2][3]
e Response:
o P302 + P352: IF ON SKIN: Wash with plenty of water.

o P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER/doctor.[3]

o P332 + P313: If skin irritation occurs: Get medical advice/ attention.[2]
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» Disposal:

o P501: Dispose of contents/ container to an approved waste disposal plant.[2]

Physical and Chemical Properties

The following data is for the non-deuterated 2-Amino-2-methyl-1-propanol.

Property Value

Appearance Crystalline mass or colorless liquid.[6]

Melting Point 24 - 28 °C (75 - 82 °F)[2]

Boiling Point 165 °C (329 °F) at 760 mmHg[7]

Flash Point 80 °C (176 °F) - closed cup[7]

Density 0.934 g/cm3 at 25 °C

Solubility Miscible with water and soluble in alcohols.[6][8]
pH 11.3 (0.1 M aqueous solution)[6][8]

Vapor Pressure 1.33 hPa at 20 °C[7]

Vapor Density 3.0 (Air = 1)[6][9]

Toxicological Information

e Acute Toxicity:
o LD50 Oral (Rat): 2.9 g/kg[8]
o LD50 Oral (Mouse): 2.15 g/kg[8]

o Skin Corrosion/Irritation: Causes skin irritation.[3][4] Prolonged exposure may cause irritation
due to alkalinity.[6]

o Serious Eye Damage/Irritation: Causes serious eye damage.[3] The undiluted substance can
cause eye corrosion.[10][11]
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o Other Health Effects: Inhalation may cause severe irritation and can be fatal as a result of
spasm, inflammation, and edema of the larynx and bronchi, chemical pneumonitis, and
pulmonary edema.[12][13] Symptoms of overexposure may include headache, dizziness,
tiredness, nausea, and vomiting.[7]

Experimental Protocols and Handling
General Laboratory Handling Protocol

This protocol outlines the general steps for safely handling 2-Amino-2-methyl-1-propanol-d11
in a laboratory setting.

e Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[3][4]

o Ensure all equipment used when handling the product is grounded to prevent static
discharge.[12]

o Provide an eyewash station and safety shower in the immediate work area.
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][4]

o Skin Protection: Wear protective gloves (e.g., heavy rubber gloves) and a lab coat or
suitable protective clothing.[4][12]

o Respiratory Protection: If ventilation is inadequate or if working with aerosols or dust, wear
a NIOSH-approved respirator.[3][4]

e Handling Procedures:
o Avoid contact with skin, eyes, and clothing.[4][7]
o Do not breathe vapors or dust.[3][4]

o Keep away from ignition sources such as open flames, hot surfaces, and sparks.[7]
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o Wash hands thoroughly after handling.[4]

e Storage:
o Store in a cool, dry, and well-ventilated place.[2][5]
o Keep the container tightly closed.[2][4]

o Store away from incompatible materials such as strong oxidizing agents, acids, and
metals.[5][7]

Safe Handling Workflow
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Safe Handling Workflow for 2-Amino-2-methyl-1-propanol-d11
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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